Hypoiodous acid

Specification

• CAS No.: 14332-21-9
• Molecular Formula: HIO
• Molecular Weight: 143.912 g/mol
• IUPAC Name: hypoiodous acid
• Standard InChI: InChI=1S/HIO/c1-2/h2H
• Standard InChI Key: GEOVEUCEIQCBKH-UHFFFAOYSA-N
• SMILES: OI
• Canonical SMILES: OI

Introduction

Hypoiodous acid, with the chemical formula HOI, is an inorganic compound and a member of the iodine oxoacids family. It appears as a greenish-yellow solution and is known for its role as a strong oxidizing agent. This compound plays significant roles in various applications, including microbial destruction and as an intermediate in chemical synthesis.

Chemical Formula: HOI

• Molecular Weight/Molar Mass: 143.89 g/mol.

• Conjugate Base: Hypoiodite (IO^−^).

• Hydrogen Bond Donor/Acceptor: Both are present (1 each).

The structure of hypoiodous acid involves covalent bonding between iodine, oxygen, and hydrogen atoms. The electronegative nature of iodine and oxygen leads to electron attraction, resulting in a bent molecular structure due to charge separation.

Synthesis Methods

Hypoiodous acid can be synthesized through several methods:

• Reaction with Alkali Hydroxides: Iodine reacts with cold dilute sodium hydroxide to form sodium hypoiodite, which undergoes hydrolysis to produce hypoiodous acid.

  $$\text{2NaOH} + \text{I}_2 \rightarrow \text{NaIO} + \text{NaI} + \text{H}_2\text{O} \\ \text{NaIO} + \text{H}_2\text{O} \rightarrow \text{NaOH} + \text{HOI} \\ \\$$

Alternatively:

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**Direct Formation**: NaOH $$+ I_2 → HOI + NaI$$[1][4].

• Reaction with Silver Salts: An aqueous solution of iodine treated with silver salts also forms hypoiodous acid.

Applications:

• Strong Oxidizing Agent: Used in rocket fuels and as an insulator due to its oxidative properties.

• Microbial Destruction: Active agent for sanitizing; major compounds include iodophors and alcohol-iodine solutions.

• Atmospheric Sampling: Utilized to explain high organic fractions reported by other investigators.

• Source of 'OH Radicals.

• Swimming Pool Water Treatment: Eliminates chloramines from swimming pool water to prevent eye irritants buildup.

• Asymmetric Synthesis: Chiral ammonium hypoiodites are used for enantioselective oxidative cyclizations in organic synthesis.

Research Findings on Stability

Hypoiodous acid is known for its instability; it rapidly decomposes by disproportionation into iodic acid (HIO_3), elemental iodine (I_2), and water: